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Disclaimer: Publicly available research on the specific biological effects of ETH 157 (also
known as Sodium lonophore 1) is limited. This guide provides a comprehensive overview of its
known function as a sodium ionophore and extrapolates its likely biological effects based on
the established principles of ionophore activity. The experimental protocols and quantitative
data presented are generalized from studies on similar ionophores and should be adapted and
verified for ETH 157-specific research.

Introduction to ETH 157

ETH 157 is a synthetic, neutral ionophore with high selectivity for sodium ions (Na*)[1][2]. Its
chemical name is N,N'-Dibenzyl-N,N'-diphenyl-1,2-phenylenedioxydiacetamide. In biological
systems, its primary function is to transport sodium ions across lipid membranes, thereby
disrupting the natural sodium concentration gradients maintained by the cell.[3] Such
ionophores are valuable tools in cell physiology research for modulating intracellular ion
concentrations and studying the downstream effects on cellular processes.[3][4]

Mechanism of Action
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ETH 157 functions as a "carrier" ionophore. It is a lipid-soluble molecule that reversibly binds to
a sodium ion, shields its charge, and shuttles it across the hydrophobic lipid bilayer of a cell
membrane.[3][5] This transport is a form of facilitated diffusion and does not require cellular
energy. The process effectively increases the permeability of the membrane to sodium ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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